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Compound of Interest

Compound Name: 4-Bromopyridine hydrochloride

Cat. No.: B018804

Essential Safety and Handling Guide for 4-
Bromopyridine Hydrochloride

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use of 4-Bromopyridine hydrochloride, including detailed
operational and disposal plans.

Chemical Identifier:
e Name: 4-Bromopyridine hydrochloride
o CAS Number: 19524-06-2

e Molecular Formula: CsH4BrN - HCI

Hazard Identification and GHS Classification

4-Bromopyridine hydrochloride is classified as a hazardous substance.[1][2] Understanding
its specific hazards is the first step in safe handling.

GHS Hazard Statements:

e H302: Harmful if swallowed.[3][4]
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e H312: Harmful in contact with skin.

e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]
e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.[3]

Signal Word: Warning[1][2][3]

Hazard Class Category

Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2
Specific target organ toxicity — single exposure Category 3

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.[5]
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Personal Protective o
Body Part _ Specifications and Usage
Equipment

Must be worn at all times to
Eyes/Face Safety Goggles or Face Shield  protect against dust particles
and splashes.[3][6]

Nitrile or neoprene gloves are
Hands Chemical-Resistant Gloves recommended.[7] Inspect for

tears or punctures before use.

A fully buttoned lab coat

Body Laboratory Coat should be worn to protect skin.

[6]

All handling of 4-
Bromopyridine hydrochloride
powder should occur in a
certified chemical fume hood to
Respiratory Fume Hood or Respirator minimize inhalation.[6][7] If a
fume hood is not available, a
NIOSH/MSHA approved
respirator with appropriate

cartridges should be used.[2]

Operational Plan: Handling 4-Bromopyridine
Hydrochloride

A systematic approach to handling this compound is crucial for safety and experimental
success.

Preparation

» Ventilation: Ensure the laboratory is well-ventilated before beginning any work.[7] All
manipulations of solid 4-Bromopyridine hydrochloride should be performed in a certified
chemical fume hood.[6][7]
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» Emergency Equipment: Confirm that an emergency eyewash station and safety shower are
readily accessible and operational.

e Don PPE: Put on all required personal protective equipment as outlined in the table above.

Handling

» Weighing and Transfer: Weigh the required amount of 4-Bromopyridine hydrochloride
within the fume hood. Use non-sparking tools and handle carefully to avoid creating dust.[3]

[8]

o Container Management: Keep the container tightly closed when not in use to prevent
exposure to moisture, as the compound is hygroscopic.[1][4] Store in a cool, dry, and well-
ventilated area away from ignition sources and incompatible materials such as strong
oxidizing agents and strong bases.[5][7]

» Avoid Contact: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in
the handling area.[3]

Cleanup

o Decontamination: After handling, decontaminate all glassware and surfaces that may have
come into contact with the chemical.

e Spill Management: In case of a small spill, sweep up the solid material, taking care not to
generate dust, and place it in a suitable, labeled container for disposal.[1][4] For larger spills,
evacuate the area and follow institutional emergency procedures.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling is complete.

[1]

Emergency Procedures

In the event of accidental exposure, immediate action is critical.
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Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes at an emergency
eyewash station, holding the eyelids open.[3]

Seek immediate medical attention.[6]

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and plenty of water.[3]

[6] If irritation persists, seek medical attention.[6]

Move the individual to fresh air.[2][3] If breathing

is difficult, provide oxygen. If the person is not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[2]
Do NOT induce vomiting.[6] Rinse the mouth
Ingestion with water.[3] Seek immediate medical attention.

[6]

Disposal Plan

Proper disposal of 4-Bromopyridine hydrochloride and its containers is essential to prevent

environmental contamination and comply with regulations.

» Waste Collection: All waste containing 4-Bromopyridine hydrochloride, including

contaminated consumables and spill cleanup materials, must be treated as hazardous

waste.[4] Collect this waste in a designated, properly labeled, and sealed container.

o Waste Storage: Store hazardous waste containers in a designated, well-ventilated, and cool

area, away from incompatible materials, pending disposal.

» Disposal Method: Dispose of the hazardous waste through a licensed waste disposal

company, in accordance with all local, state, and federal regulations.[3] Do not dispose of it

down the drain or in the general trash.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste.[3] After rinsing, the containers can be
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disposed of according to institutional and local regulations.[3]

Workflow for Safe Handling

Safe Handling Workflow for 4-Bromopyridine Hydrochloride

Don Appropriate PPE Gather All Necessary Materials
Ensure Fume Hood is Operational

\/

Weigh 4-Bromopyridine Hydrochloride Carefully Transfer to Reaction Vessel

[ Decontaminate Glassware and Surfaces j [ Remove PPE and Wash Hands j

( Dispose of Waste in Designated Containers j
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Caption: Workflow for the safe handling of 4-Bromopyridine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 4-
Bromopyridine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018804+#personal-protective-equipment-for-handling-
4-bromopyridine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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